Cas no 1806652-33-4 (4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid)
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid
-
- Inchi: 1S/C13H15IO5/c1-2-19-11(15)6-4-8-3-5-9(10(14)7-8)12(16)13(17)18/h3,5,7,12,16H,2,4,6H2,1H3,(H,17,18)
- InChI Key: OOLWOYOZXCJMQP-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1C(C(=O)O)O)CCC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 320
- XLogP3: 1.9
- Topological Polar Surface Area: 83.8
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026410-250mg |
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid |
1806652-33-4 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A015026410-500mg |
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid |
1806652-33-4 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A015026410-1g |
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid |
1806652-33-4 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid
Comprehensive Overview of 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid (CAS No. 1806652-33-4)
4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid (CAS No. 1806652-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as an iodinated mandelic acid derivative, plays a critical role in the synthesis of bioactive molecules. Its molecular structure combines an ethoxy carbonyl group and an iodo-substituted aromatic ring, making it a versatile intermediate in medicinal chemistry.
Researchers are increasingly interested in 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid due to its potential applications in drug discovery. The compound's iodine atom enhances its reactivity, enabling selective modifications for targeted therapies. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. As the pharmaceutical industry shifts toward personalized treatments, this compound's role in creating tailored therapeutics cannot be overstated.
One of the most searched questions about CAS No. 1806652-33-4 revolves around its synthetic pathways. The compound is typically synthesized through a multi-step process involving esterification and halogenation reactions. Its ethoxy carbonyl moiety provides a handle for further functionalization, while the iodo group facilitates cross-coupling reactions, a hot topic in modern organic synthesis. These attributes make it a valuable building block for high-throughput screening libraries, a key focus area for AI-driven drug discovery platforms.
In addition to its pharmaceutical relevance, 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid is also explored in material science. Its aromatic-iodine bond contributes to the development of advanced polymers and liquid crystals, addressing the surge in demand for smart materials. This dual applicability in life sciences and material engineering positions the compound as a cross-disciplinary asset, a trend increasingly reflected in academic and industrial research.
From an analytical perspective, the characterization of CAS No. 1806652-33-4 involves techniques like NMR spectroscopy and mass spectrometry, which are frequently searched by chemists. The compound's distinct spectral signatures aid in quality control during large-scale production, a critical factor for regulatory compliance. Furthermore, its stability under various pH conditions makes it suitable for formulation studies, another trending topic in pharmaceutical development.
Environmental and safety considerations are also paramount when handling 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid. While not classified as hazardous, proper laboratory practices must be followed to minimize risks. This aligns with the broader industry emphasis on green chemistry and sustainable synthesis, which dominate current scientific discourse. Researchers often search for eco-friendly alternatives to traditional reagents, and this compound's efficient synthetic routes contribute to reducing waste.
In summary, 4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid (CAS No. 1806652-33-4) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug design to material innovation—reflect the compound's adaptability to evolving scientific challenges. As interest in targeted molecular interventions and functional materials grows, this compound will undoubtedly remain a focal point in cutting-edge research.
1806652-33-4 (4-(3-Ethoxy-3-oxopropyl)-2-iodomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)